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Compound of Interest

Compound Name: Dimethylaminoparthenolide

Cat. No.: B10826480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the safe and effective oral

administration of Dimethylaminoparthenolide (DMAPT), a water-soluble analog of

parthenolide, to mice via gavage. This document is intended to offer a standardized procedure

to ensure animal welfare, data reproducibility, and personnel safety.

Introduction
Dimethylaminoparthenolide (DMAPT) is a promising therapeutic agent with demonstrated

anti-cancer and anti-inflammatory properties.[1][2][3][4] Its primary mechanisms of action

involve the inhibition of the NF-κB signaling pathway and the generation of reactive oxygen

species (ROS).[1][2][5] As a water-soluble derivative of parthenolide, DMAPT exhibits improved

bioavailability, making it suitable for in vivo studies, including oral administration.[1][4][6][7][8]

Oral gavage is a common and effective method for delivering precise doses of therapeutic

agents directly into the stomach of laboratory animals.[9][10][11]

Quantitative Data Summary
The following table summarizes key quantitative parameters for the oral administration of

DMAPT in mice, compiled from various studies and standard procedural guidelines.
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Parameter Value Reference

DMAPT Dosage Range 40 - 100 mg/kg/day [1]

Maximum Dosing Volume
10 mL/kg (5 mL/kg

recommended)
[9][10][11][12]

Gavage Needle Gauge (Adult

Mice)
18-22 gauge [9][11][13]

Gavage Needle Length (Adult

Mice)
1 - 1.5 inches [9][11][13]

DMAPT Oral Bioavailability Approximately 70% [7][8]

Reported Vehicle Formulation
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
[14]

Experimental Protocols
Materials and Reagents

Dimethylaminoparthenolide (DMAPT) powder

Vehicle for dissolution (e.g., sterile water, saline, or a formulation as described in the table

above)

Appropriately sized gavage needles (18-22 gauge for adult mice) with a rounded ball tip.[9]

[11][13]

Sterile syringes (1 mL or 3 mL)

Animal scale

70% ethanol for disinfection

Personal Protective Equipment (PPE): lab coat, gloves, eye protection

Preparation of DMAPT Solution
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Calculate the required amount of DMAPT and vehicle: Based on the desired dose (mg/kg),

the weight of the mice, and the dosing volume (mL/kg), calculate the total volume of DMAPT

solution needed.

Dissolve DMAPT: DMAPT is a water-soluble analog of parthenolide.[2][4] For difficult to

dissolve formulations, a common vehicle is a mixture of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.[14]

First, dissolve the DMAPT powder in DMSO.

Then, add the PEG300 and Tween-80, mixing thoroughly.

Finally, add the saline to reach the final volume.

Ensure the solution is clear and homogenous. Gentle warming or sonication can aid

dissolution.[14]

Sterilization: If required for the study, the final solution can be sterile-filtered through a 0.22

µm filter.

Oral Gavage Procedure
Animal Handling and Restraint:

Proper training in animal handling and gavage techniques is mandatory before performing

this procedure.[9][10][11]

Weigh the mouse to accurately calculate the dosing volume.[9][12] The maximum

recommended volume is 10 mL/kg, though smaller volumes (e.g., 5 mL/kg) are often

preferred to minimize the risk of reflux and aspiration.[9]

To restrain the mouse, firmly scruff the loose skin over the shoulders using the thumb and

forefinger of your non-dominant hand.[9][13] This should immobilize the head and cause the

forelegs to extend to the sides.[9]

Position the mouse vertically, with its head pointing upwards. This alignment helps to

straighten the path to the esophagus.[10]
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Gavage Administration:

Measure the correct length for gavage needle insertion by holding the needle alongside the

mouse, with the tip at the mouth and the end of the needle reaching the last rib or xiphoid

process.[10][12] Mark this length on the needle if necessary.

Fill the syringe with the calculated volume of DMAPT solution and attach the gavage needle.

Gently insert the gavage needle into the diastema (the gap between the incisors and molars)

and advance it along the roof of the mouth towards the pharynx.[11]

The mouse should swallow as the needle enters the esophagus. The needle should pass

smoothly without resistance.[9][10] If resistance is met, do not force the needle. Withdraw

and attempt to reinsert.

Once the needle is properly positioned in the esophagus, slowly and steadily depress the

syringe plunger to administer the solution.[10]

After administration, gently withdraw the needle in the same path it was inserted.[11]

Return the mouse to its cage and monitor for any signs of distress.[9][11]

Post-Procedure Monitoring
Observe the animal for at least 5-10 minutes immediately following the procedure for any

signs of respiratory distress, such as gasping or labored breathing.[9][11]

Continue to monitor the animals 12-24 hours after dosing.[9][11]

Potential adverse effects include perforation of the esophagus or stomach, and aspiration of

the compound into the lungs.[9] Any animal showing signs of severe distress should be

humanely euthanized according to institutional guidelines.
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Caption: Workflow for Oral Gavage of DMAPT in Mice.
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Caption: Simplified Signaling Pathway of DMAPT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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